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Cat. No.: B1202030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Penten-3-ol (CAS No: 616-25-1), also known as ethyl vinyl carbinol, is an organic compound

with applications in the flavor and fragrance industry.[1][2] A thorough understanding of its

hazard profile under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) is crucial for ensuring safe handling, use, and storage in research and

development settings. This technical guide provides a comprehensive overview of the GHS

hazard classification of 1-Penten-3-ol, compiling available data from safety data sheets and

chemical databases. It is important to note that while the flammability hazard is well-

documented, significant data gaps exist for most toxicological endpoints.

GHS Hazard Classification
The primary GHS classification for 1-Penten-3-ol is as a flammable liquid.[3][4] The

classification is based on its flash point.

Table 1: GHS Hazard Classification of 1-Penten-3-ol

Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor
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Source: Sigma-Aldrich, Synerzine, PubChem, TCI AMERICA[3][4]

GHS Label Elements

The GHS label elements for 1-Penten-3-ol are consistent with its classification as a Category 3

flammable liquid.

Pictogram: GHS02 (Flame)

Signal Word: Warning[3]

Hazard Statement: H226: Flammable liquid and vapor.[3][4]

Precautionary Statements: A comprehensive list of precautionary statements is provided in

the safety data sheets. Key statements include:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[3]

P233: Keep container tightly closed.[3]

P240: Ground/bond container and receiving equipment.[3]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[3]

P242: Use only non-sparking tools.[3]

P243: Take precautionary measures against static discharge.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[3]

P370+P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to

extinguish.[3]

P403+P235: Store in a well-ventilated place. Keep cool.[3]
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P501: Dispose of contents/container to an approved waste disposal plant.[3]

Physicochemical Data for GHS Classification
The classification of 1-Penten-3-ol as a flammable liquid is based on its physicochemical

properties, particularly its flash point.

Table 2: Physicochemical Properties of 1-Penten-3-ol

Property Value Source

Molecular Formula C5H10O [4]

Molecular Weight 86.13 g/mol [4]

Appearance Colorless to pale yellow liquid [1][5][6]

Boiling Point 114-115 °C [5]

Flash Point
25 °C (77 °F) - 28 °C (82.4 °F)

(closed cup)
[1][5][6]

Specific Gravity 0.838 - 0.839 g/mL at 20-25 °C [5]

Water Solubility 90.1 g/L at 25 °C [4][5]

Toxicological Data and Information Gaps
A review of available safety data sheets and chemical databases reveals a significant lack of

toxicological data for 1-Penten-3-ol. For many of the GHS health hazard endpoints, the

information is consistently reported as "No data available."

Table 3: Summary of Toxicological Data for 1-Penten-3-ol
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Hazard Endpoint GHS Classification Data Availability

Acute Toxicity (Oral) Not Classified No data available

Acute Toxicity (Dermal) Not Classified No data available

Acute Toxicity (Inhalation) Not Classified No data available

Skin Corrosion/Irritation Not Classified No data available

Serious Eye Damage/Eye

Irritation
Not Classified No data available

Respiratory or Skin

Sensitization
Not Classified No data available

Germ Cell Mutagenicity Not Classified No data available

Carcinogenicity Not Classified No data available

Reproductive Toxicity Not Classified No data available

Specific Target Organ Toxicity

(Single Exposure)
Not Classified No data available

Specific Target Organ Toxicity

(Repeated Exposure)
Not Classified No data available

Aspiration Hazard Not Classified No data available

Source: Sigma-Aldrich, ChemicalBook[5]

This lack of data means that the full toxicological profile of 1-Penten-3-ol has not been

thoroughly investigated. Therefore, while it is not classified for these health hazards, it should

be handled with caution, and appropriate personal protective equipment should be used to

avoid potential exposure.

Experimental Protocols
Due to the absence of publicly available experimental data for the toxicological endpoints of 1-
Penten-3-ol, detailed experimental protocols for these specific tests cannot be provided. The
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flammability classification is based on standard methods for determining the flash point of a

liquid, such as the closed-cup method.

GHS Classification Workflow
The following diagram illustrates the logical workflow for the GHS hazard classification of a

chemical substance, using 1-Penten-3-ol as an example. It highlights the reliance on available

data and the resulting classifications or data gaps.

GHS Hazard Classification Workflow for 1-Penten-3-ol

Data Collection

Hazard Evaluation

GHS Classification

Classification Outcome

Physicochemical Data
(e.g., Flash Point, Boiling Point)

Evaluate Physical Hazards

Toxicological Data
(e.g., LD50, Irritation Studies)

Evaluate Health Hazards

Ecotoxicological Data

Evaluate Environmental Hazards

Flammable Liquid, Category 3
(H226)

Health Hazards
(Acute Toxicity, Irritation, etc.) Environmental Hazards

Classification Determined No Data Available
Classification Not Possible

No Data Available
Classification Not Possible

Click to download full resolution via product page

Caption: GHS Classification Workflow for 1-Penten-3-ol.
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Conclusion

The GHS hazard classification of 1-Penten-3-ol is currently limited to Flammable Liquid,

Category 3 (H226), based on its measured flash point. For all other GHS hazard classes,

particularly those related to health effects, there is a notable lack of available data. This

highlights the need for further toxicological testing to fully characterize the hazard profile of this

compound. In the absence of such data, researchers, scientists, and drug development

professionals should handle 1-Penten-3-ol with appropriate caution, utilizing engineering

controls and personal protective equipment to minimize exposure and mitigate potential risks. It

is recommended to consult the most recent safety data sheet from the supplier before handling

this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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